Cas no 1803970-94-6 (2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1803970-94-6
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912372
• Update Time: 2025-06-11

2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-7-4-6(15-8(10,11)12)3-5(14-7)1-2-13/h3-4H,1H2
• InChI Key： ZKPRXOIFRPXIPN-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile

Professional Introduction to 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803970-94-6)

2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1803970-94-6, is a fluorinated pyridine derivative featuring both fluoro and trifluoromethoxy substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its structural versatility, which allows for further chemical modifications to develop novel therapeutic agents. In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of both fluoro and trifluoromethoxy groups in 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile makes it an attractive scaffold for designing molecules with potential applications in drug discovery.

Recent studies have highlighted the role of fluorinated pyridines in the development of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. For instance, research published in the journal Organic Letters demonstrated that incorporating fluoro and trifluoromethoxy substituents into pyridine derivatives can significantly enhance their inhibitory activity against tyrosine kinases. This finding underscores the importance of 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile as a key building block in the synthesis of such inhibitors.

The compound's acetonitrile moiety also plays a critical role in its reactivity and solubility properties. Acetonitrile is a common solvent in organic synthesis due to its ability to dissolve a wide range of polar and non-polar compounds. This characteristic makes 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile particularly useful in multi-step synthetic routes where compatibility with various reagents is essential.

In addition to its applications in pharmaceuticals, this compound has shown promise in materials science. Fluorinated pyridines are known for their ability to enhance the performance of organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The electron-withdrawing nature of the trifluoromethoxy group and the nitrile functionality contribute to the compound's ability to act as an effective dopant or ligand in these applications.

The synthesis of 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. The use of palladium or copper catalysts, for example, can facilitate the introduction of fluoro and trifluoromethoxy groups at specific positions on the pyridine ring.

The compound's stability under various conditions is another critical factor that contributes to its utility in synthetic chemistry. Fluorinated compounds are generally resistant to hydrolysis and oxidation, which means they can be stored and handled without significant degradation. This stability is particularly important in industrial settings where long-term storage and multiple synthetic steps are often required.

Efforts have been made to optimize the synthetic routes for 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile to improve efficiency and reduce waste. Green chemistry principles have been applied to develop more sustainable methods, such as using biodegradable solvents or catalytic systems that minimize byproduct formation. These approaches align with the broader goal of reducing the environmental impact of chemical synthesis.

The pharmacological potential of this compound has also been explored through computational modeling and high-throughput screening techniques. By leveraging computational tools, researchers can predict how different modifications might affect the biological activity of molecules derived from 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile. This allows for rapid identification of promising candidates for further experimental validation.

In conclusion, 2-Fluoro-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803970-94-6) is a versatile and highly functional compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of drug discovery efforts.